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Compound of Interest

Compound Name: Lansoprazole Sulfide-13C6

Cat. No.: B15555585 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Lansoprazole Sulfide-13C6, a stable

isotope-labeled internal standard crucial for the accurate quantification of Lansoprazole and its

metabolites in complex biological matrices. This document outlines its significance in

pharmacokinetic and drug metabolism studies, provides a list of suppliers with key quantitative

data, details a comprehensive experimental protocol for its use, and illustrates the metabolic

pathway of Lansoprazole.

Introduction to Lansoprazole and its Metabolism
Lansoprazole is a widely prescribed proton pump inhibitor (PPI) that effectively suppresses

gastric acid production.[1][2] It is used in the treatment of various acid-related disorders,

including gastroesophageal reflux disease (GERD) and peptic ulcers.[1][2] Upon

administration, Lansoprazole undergoes extensive metabolism in the liver, primarily mediated

by the cytochrome P450 enzymes, specifically CYP2C19 and CYP3A4.[3][4] This metabolic

process results in the formation of several metabolites, including 5-hydroxylansoprazole and

Lansoprazole sulfone.[4] Another key metabolite in this pathway is Lansoprazole sulfide.[5][6]

The use of stable isotope-labeled compounds, such as Lansoprazole Sulfide-13C6, is

indispensable in drug metabolism and pharmacokinetic (DMPK) studies.[7][8] These labeled

molecules serve as ideal internal standards in bioanalytical methods like liquid

chromatography-tandem mass spectrometry (LC-MS/MS), allowing for precise and accurate

quantification by correcting for variability during sample preparation and analysis.[9][10]
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Suppliers and Quantitative Data
For researchers seeking to procure Lansoprazole Sulfide-13C6 for research purposes,

several reputable suppliers offer this compound. The following table summarizes the available

quantitative data from various suppliers.

Supplier
Product
Name

CAS
Number

Molecular
Formula

Purity
Isotopic
Enrichment

MedChemEx

press

Lansoprazole

sulfide-13C6

1261392-56-

6

C₁₀¹³C₆H₁₄F₃

N₃OS
As per CoA As per CoA

Shimadzu

(via

Alsachim)

[13C6]-

Lansoprazole

sulfide

1261392-56-

6
Not Specified High Purity Not Specified

ChemicalBoo

k

[13C6]-

Lansoprazole

sulfide

1261392-56-

6
Not Specified

As per

Supplier
Not Specified

Note: Researchers should consult the Certificate of Analysis (CoA) from the respective supplier

for lot-specific data on purity and isotopic enrichment.

Metabolic Pathway of Lansoprazole
The metabolic conversion of Lansoprazole is a critical aspect of its pharmacokinetic profile. The

following diagram illustrates the primary metabolic pathways involving CYP2C19 and CYP3A4

enzymes.
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Fig. 1: Simplified metabolic pathway of Lansoprazole.

Experimental Protocol: Quantification of
Lansoprazole in Human Plasma using LC-MS/MS
with Lansoprazole Sulfide-13C6 as an Internal
Standard
This protocol provides a robust method for the quantitative analysis of Lansoprazole in human

plasma, a critical procedure in pharmacokinetic studies.

Materials and Reagents
Lansoprazole reference standard

Lansoprazole Sulfide-13C6 (Internal Standard)

HPLC-grade methanol and acetonitrile

LC-MS grade formic acid and ammonium formate

Ultrapure water

Human plasma (with K2-EDTA as anticoagulant)
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Preparation of Solutions
Stock Solutions (1 mg/mL): Prepare individual stock solutions of Lansoprazole and

Lansoprazole Sulfide-13C6 in methanol.

Working Standard Solutions: Prepare serial dilutions of the Lansoprazole stock solution with

a 50:50 (v/v) mixture of methanol and water to create calibration standards.

Internal Standard Working Solution (100 ng/mL): Dilute the Lansoprazole Sulfide-13C6
stock solution with 50:50 (v/v) methanol:water.

Sample Preparation
Pipette 100 µL of plasma sample, calibration standard, or quality control (QC) sample into a

microcentrifuge tube.

Add 20 µL of the Internal Standard Working Solution (100 ng/mL Lansoprazole Sulfide-
13C6).

Add 400 µL of ice-cold acetonitrile to precipitate proteins.

Vortex the mixture vigorously for 1 minute.

Centrifuge at 13,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase.

Transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions
LC System: A UPLC or HPLC system capable of gradient elution.

Column: A reversed-phase C18 column (e.g., 50 x 2.1 mm, 1.8 µm).

Mobile Phase A: 0.1% formic acid in water with 5 mM ammonium formate.
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Mobile Phase B: 0.1% formic acid in acetonitrile.

Flow Rate: 0.4 mL/min.

Gradient: A suitable gradient to ensure separation of Lansoprazole from endogenous plasma

components.

Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization

(ESI) source in positive ion mode.

Detection: Multiple Reaction Monitoring (MRM). The specific precursor and product ions for

Lansoprazole and Lansoprazole Sulfide-13C6 should be optimized. For Lansoprazole
Sulfide-13C6, the precursor ion will be shifted by +6 Da compared to the unlabeled sulfide.

Experimental Workflow
The following diagram outlines the general workflow for the bioanalysis of Lansoprazole using

Lansoprazole Sulfide-13C6 as an internal standard.
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Fig. 2: Bioanalytical workflow for Lansoprazole quantification.
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Conclusion
Lansoprazole Sulfide-13C6 is an essential tool for researchers in the fields of pharmacology,

drug metabolism, and clinical chemistry. Its use as an internal standard ensures the accuracy

and reliability of quantitative bioanalytical methods, which are fundamental to understanding

the pharmacokinetic properties of Lansoprazole. This guide provides the necessary technical

information to source and effectively utilize this critical research compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15555585?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

